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Compound of Interest

Compound Name: Monobutyl fumarate

CAS No.: 16062-88-7

Cat. No.: B098557 Get Quote

This guide provides an in-depth exploration of the physical and chemical properties of

monobutyl fumarate, a molecule of significant interest in polymer chemistry and as a potential

pharmaceutical intermediate. This document is intended for researchers, scientists, and

professionals in drug development and material science, offering a blend of theoretical

knowledge and practical insights.

Introduction: The Significance of Monobutyl
Fumarate
Monobutyl fumarate, the monoester of fumaric acid and n-butanol, is a versatile α,β-

unsaturated carbonyl compound. Its structure, featuring a reactive double bond and a

carboxylic acid moiety, makes it a valuable precursor in various chemical syntheses. The

presence of both an ester and a carboxylic acid group imparts a unique balance of hydrophilic

and lipophilic properties, influencing its reactivity and potential applications.

Fumaric acid esters, in general, have garnered considerable attention for their biological

activities, including immunomodulatory and neuroprotective effects.[1] While dimethyl fumarate

is a well-established therapeutic agent, the investigation of other fumarate esters, such as

monobutyl fumarate, is an active area of research.[2] In the realm of material science, the

incorporation of fumarate units into polymers can enhance properties like thermal stability and

biocompatibility.[3][4] This guide aims to provide a comprehensive understanding of the
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fundamental physicochemical characteristics of monobutyl fumarate, which is crucial for its

effective utilization in these fields.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of monobutyl fumarate is

essential for its handling, characterization, and application. The following sections detail its key

identifiers and physicochemical parameters.

Chemical Identifiers
Identifier Value Source

IUPAC Name
(2E)-4-Butoxy-4-oxobut-2-

enoic acid
[5]

CAS Number 16062-88-7 [5]

Molecular Formula C₈H₁₂O₄ [5]

Molecular Weight 172.18 g/mol [5]

InChI Key
UTOVMEACOLCUCK-

SNAWJCMRSA-N
[5]

SMILES CCCCOC(=O)/C=C/C(=O)O [5]

Tabulated Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of monobutyl
fumarate. It is important to note that while some of these values are experimentally

determined, others are computed predictions and should be considered as such.
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Property Value Remarks Source

Appearance Solid powder [5]

Boiling Point
289.1 °C at 760

mmHg
Predicted LookChem

Density 1.13 g/cm³ Predicted LookChem

Solubility Soluble in DMSO [5]

pKa ~3.0 - 4.5

Estimated based on

fumaric acid (pKa1

~3.03, pKa2 ~4.44)

[6]

LogP 1.1 Computed PubChem

Hydrogen Bond

Donors
1 PubChem

Hydrogen Bond

Acceptors
4 PubChem

Rotatable Bonds 6 PubChem

Synthesis of Monobutyl Fumarate
Monobutyl fumarate is typically synthesized through the esterification of fumaric acid with n-

butanol. This reaction is generally acid-catalyzed. An alternative approach involves the

isomerization of monobutyl maleate, which can be prepared from maleic anhydride and n-

butanol.

Synthesis Workflow
The synthesis via esterification of fumaric acid is a common and straightforward method. The

general workflow is depicted below.
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Aqueous Work-up & Extraction Purification (e.g., Recrystallization or Chromatography) Monobutyl Fumarate

Click to download full resolution via product page

Caption: General workflow for the synthesis of monobutyl fumarate.

Experimental Protocol: Esterification of Fumaric Acid
This protocol describes a laboratory-scale synthesis of monobutyl fumarate.

Materials:

Fumaric acid

n-Butanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)
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Heating mantle and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine fumaric acid (1 equivalent) and an excess of n-butanol (e.g., 5-10

equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05

equivalents) to the reaction mixture.

Heating: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography

(HPLC).

Work-up: After the reaction is complete (typically several hours), allow the mixture to cool to

room temperature.

Solvent Removal: Remove the excess n-butanol under reduced pressure using a rotary

evaporator.

Extraction: Dissolve the residue in an organic solvent (e.g., diethyl ether) and transfer it to a

separatory funnel.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and brine.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate the filtrate under reduced pressure to obtain the crude product.

Purification: Purify the crude monobutyl fumarate by recrystallization from a suitable

solvent system or by column chromatography on silica gel.

Reactivity and Stability
Reactivity Profile
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The chemical reactivity of monobutyl fumarate is dominated by two key functional groups: the

electrophilic carbon-carbon double bond and the carboxylic acid group.

Michael Addition: The electron-withdrawing nature of the adjacent ester and carboxylic acid

groups activates the double bond for nucleophilic attack via a Michael addition mechanism.

This reactivity is fundamental to many of its potential applications, including polymer

synthesis and biological interactions. Common nucleophiles that can react with monobutyl
fumarate include thiols (e.g., cysteine residues in proteins), amines, and carbanions.

Esterification/Amidation: The carboxylic acid moiety can undergo standard reactions such as

esterification with alcohols or amidation with amines to form the corresponding diesters or

amide-esters.

Polymerization: The double bond can participate in free-radical or other polymerization

reactions, leading to the formation of fumarate-based polymers.[3]

Monobutyl Fumarate

Michael Addition
(Nucleophilic Attack on C=C)

 + Nucleophile

Esterification/Amidation
(Reaction at -COOH)

 + Alcohol/Amine

Polymerization
(Reaction at C=C)

 Initiator

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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